Cas no 88159-69-7 (2-Furancarboxylic acid, 5-[2-(aminosulfonyl)phenyl]-, methyl ester)

• Product name: 2-Furancarboxylic acid, 5-[2-(aminosulfonyl)phenyl]-, methyl ester
• CAS No: 88159-69-7
• MF: C₁₂H₁₁NO₅S
• MW: 281.284442186356
• CID: 642758
• PubChem ID: 13366174

2-Furancarboxylic acid, 5-[2-(aminosulfonyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[2-(aminosulfonyl)phenyl]-, methyl ester
• methyl 5-(2-sulfamoylphenyl)furan-2-carboxylate
• SCHEMBL10623269
• DTXSID50538469
• 88159-69-7

• Inchi： InChI=1S/C12H11NO5S/c1-17-12(14)10-7-6-9(18-10)8-4-2-3-5-11(8)19(13,15)16/h2-7H,1H3,(H2,13,15,16)
• InChI Key： YKBUEAJMRZHJLX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(O1)C2=CC=CC=C2S(=O)(=O)N

Computed Properties

• Exact Mass: 281.03579362g/mol
• Monoisotopic Mass: 281.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų